Cas no 6623-21-8 (4,6-Dimethylnicotinonitrile)

• Product Name: 4,6-Dimethylnicotinonitrile
• CAS No: 6623-21-8
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD00234419
• CID: 513765
• PubChem ID: 243917
• Update Time: 2025-08-05

4,6-Dimethylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Dimethylnicotinonitrile
• 3-Pyridinecarbonitrile,4,6-dimethyl-
• 4,6-Dimethylpyridine-3-carbonitrile
• 4,6-Dimethylintcotinonitrile
• 4,6-Dimethyl-nicotinonitrile
• 3-Cyano-4,6-dimethylpyridine
• NSC 54160
• NSC54160
• 5-cyano-2,4-dimethylpyridine
• 5-cyano-2,4-dimethyl-pyridine
• BZIDYPIJVCEUIB-UHFFFAOYSA-N
• AM87129
• RP20018
• X5572
• CS-0085688
• DS-11886
• SB38187
• AC-907/25004789
• FT-0617266
• 6623-21-8
• NSC-54160
• AKOS000320630
• DTXSID80288107
• O11143
• SCHEMBL317517
• A835378
• J-514167
• MFCD00234419
• DB-017818

• MDL： MFCD00234419
• Inchi： 1S/C8H8N2/c1-6-3-7(2)10-5-8(6)4-9/h3,5H,1-2H3
• InChI Key： BZIDYPIJVCEUIB-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C(C)=CC=1C

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 1.3

Experimental Properties

• Density: 1.05
• Melting Point: 57-58 ºC
• Boiling Point: 251 ºC
• Flash Point: 97 ºC
• PSA: 36.68000
• LogP: 1.57008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 4,6-Dimethylnicotinonitrile

Introduction to 4,6-Dimethylnicotinonitrile (CAS No. 6623-21-8)

4,6-Dimethylnicotinonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 6623-21-8, is a significant organic compound that has garnered considerable attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to the nicotinamide derivatives family, characterized by its nitrile functional group and two methyl substituents at the 4th and 6th carbon positions of the pyridine ring. The unique structural properties of 4,6-Dimethylnicotinonitrile make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular formula of 4,6-Dimethylnicotinonitrile is C₆H₆N₂, reflecting its composition of six carbon atoms, six hydrogen atoms, and two nitrogen atoms. The presence of the nitrile group (–CN) imparts distinct reactivity, enabling various chemical transformations that are exploited in synthetic pathways. Its pyridine core is a common scaffold in medicinal chemistry, often serving as a pharmacophore in drug design due to its ability to interact with biological targets such as enzymes and receptors.

In recent years, 4,6-Dimethylnicotinonitrile has been extensively studied for its potential applications in pharmaceuticals. Researchers have explored its role as a precursor in synthesizing heterocyclic compounds that exhibit pharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting certain enzymes implicated in inflammatory and neurological disorders. The structural modifications introduced during synthesis can fine-tune the biological activity, making 4,6-Dimethylnicotinonitrile a valuable building block for drug discovery programs.

One of the most compelling aspects of 4,6-Dimethylnicotinonitrile is its utility in agrochemical applications. The compound’s derivatives have been investigated for their efficacy as herbicides and fungicides. The nitrile group’s reactivity allows for the development of compounds that can disrupt metabolic pathways in pests and weeds while maintaining selectivity towards crops. This has led to interest in optimizing synthetic routes to produce environmentally friendly and high-performance agrochemicals.

The synthesis of 4,6-Dimethylnicotinonitrile typically involves multi-step organic reactions starting from readily available pyridine precursors. Common methodologies include nucleophilic substitution reactions followed by cyanation or dehydration steps to introduce the nitrile group. Advances in catalytic systems have improved the efficiency and yield of these processes, making large-scale production more feasible. Additionally, green chemistry principles have been applied to minimize waste and reduce energy consumption during synthesis.

Recent studies have highlighted the role of 4,6-Dimethylnicotinonitrile in developing novel materials with unique electronic properties. The compound’s conjugated system and electron-withdrawing nitrile group make it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential as a component in charge transport layers or as an emissive material due to its ability to absorb and emit light efficiently.

The pharmacological potential of 4,6-Dimethylnicotinonitrile has also been explored beyond traditional drug targets. Emerging research suggests that derivatives of this compound may interact with ion channels and receptors involved in pain perception and neuroprotection. Preclinical studies have demonstrated promising results in models of chronic pain syndromes, indicating that further investigation could lead to new therapeutic strategies.

In conclusion,4,6-Dimethylnicotinonitrile (CAS No. 6623-21-8) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in synthetic chemistry. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a cornerstone molecule in modern chemical biology.